N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C19H21NO3S3/c1-23-17-4-2-15(3-5-17)10-13-26(21,22)20-11-8-18-6-7-19(25-18)16-9-12-24-14-16/h2-7,9,12,14,20H,8,10-11,13H2,1H3
• InChI Key: JUVPUEXRZYXLAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCCC2=CC=C(S2)C3=CSC=C3
• Molecular Formula: C19H21NO3S3
• Molecular Weight: 407.6 g/mol

Description

N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide, commonly known as Bithionol, is a synthetic compound that has been used for various medical and research purposes. Bithionol is a white crystalline powder that is insoluble in water and soluble in organic solvents. It has been used as an anthelmintic, antiprotozoal, and antifungal agent.

Scientific Research Applications

Electropolymerization and Electronic Properties

Electropolymerization of Bithiophenic Precursors : Research has explored the electropolymerization of bithiophenes, including their structural factors and electronic properties. Bithiophenes based on bis(3,4-alkylenedisulfanylthiophene) and hybrid systems that associate with various moieties have been synthesized and analyzed. These studies help understand the electronic properties of dimers and the impact of molecular structure on these properties, which could be relevant for applications in electronic devices and materials science (Turbiez et al., 2005).

Antiproliferative Activity

Synthesis and Evaluation of Antiproliferative Activity : Compounds structurally related to N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide have been synthesized and evaluated for their antiproliferative activity against various tumor cell lines. This includes the investigation of derivatives as potential anticancer agents, providing insights into structure-activity relationships and the development of new lead anticancer agents (Motavallizadeh et al., 2014).

Antimicrobial and Antioxidant Activities

New Syntheses and Bioactivity Studies : The synthesis of new derivatives with benzenesulfonamide groups, including studies on their antimicrobial and antioxidant activities, highlights the potential pharmacological applications of compounds with similar structures. These studies not only contribute to the understanding of their bioactivity but also to the development of new therapeutic agents with improved efficacy and safety profiles (Gul et al., 2016).

Organic Electronics and Solar Cells

High-Performance Semiconductors for Organic Field-Effect Transistors : Research on the synthesis of derivatives with thiophene cores, such as bithiophene, for use in organic field-effect transistors (OFETs) underscores the relevance of these compounds in the development of high-performance semiconductors. These materials demonstrate significant potential for applications in organic electronics and solar cells, with their properties being critical for enhancing device performance (Takimiya et al., 2005).